Cas no 2228636-86-8 (2-nitro-4-(piperidin-4-yloxy)phenol)

• Product Name: 2-nitro-4-(piperidin-4-yloxy)phenol
• CAS No: 2228636-86-8
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 5798130
• PubChem ID: 165712588
• Update Time: 2025-09-25

2-nitro-4-(piperidin-4-yloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-nitro-4-(piperidin-4-yloxy)phenol
• EN300-1766175
• 2228636-86-8

• Inchi： 1S/C11H14N2O4/c14-11-2-1-9(7-10(11)13(15)16)17-8-3-5-12-6-4-8/h1-2,7-8,12,14H,3-6H2
• InChI Key： KVFFHCPRPJPHSP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)[N+](=O)[O-])O)C1CCNCC1

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.3Ų

Additional information on 2-nitro-4-(piperidin-4-yloxy)phenol

Comprehensive Overview of 2-nitro-4-(piperidin-4-yloxy)phenol (CAS No. 2228636-86-8)

2-nitro-4-(piperidin-4-yloxy)phenol (CAS No. 2228636-86-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a phenol core substituted with a nitro group and a piperidin-4-yloxy moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with biological targets.

In recent years, the demand for nitro-aromatic compounds like 2-nitro-4-(piperidin-4-yloxy)phenol has surged, driven by their role in developing novel therapeutics. This compound's piperidine ring is a common pharmacophore found in many FDA-approved drugs, which explains its relevance in medicinal chemistry. Additionally, the nitro group contributes to its reactivity, enabling further functionalization for tailored applications.

One of the most frequently searched questions about 2-nitro-4-(piperidin-4-yloxy)phenol revolves around its synthesis and purification methods. Optimizing these processes is critical for ensuring high yields and purity, especially for industrial-scale production. Advanced techniques such as column chromatography and recrystallization are often employed to achieve the desired quality. Furthermore, the compound's stability under various conditions is a topic of ongoing research, as it impacts storage and handling protocols.

The compound's potential in cancer research has also become a hot topic. Preliminary studies suggest that derivatives of 2-nitro-4-(piperidin-4-yloxy)phenol may exhibit cytotoxic effects against certain cancer cell lines. This aligns with the growing trend of repurposing nitro-aromatic compounds for oncology applications. However, further in vivo studies are needed to validate these findings and explore mechanisms of action.

From an environmental perspective, the biodegradability and ecological impact of 2-nitro-4-(piperidin-4-yloxy)phenol are under scrutiny. As sustainability becomes a priority in chemical manufacturing, researchers are investigating greener synthesis routes and waste management strategies. This aligns with global initiatives to reduce the environmental footprint of industrial chemicals.

In summary, 2-nitro-4-(piperidin-4-yloxy)phenol (CAS No. 2228636-86-8) is a compound of significant scientific and industrial interest. Its structural features, combined with its potential applications in drug development and beyond, make it a valuable subject of study. As research progresses, this compound may unlock new opportunities in pharmaceutical innovation and sustainable chemistry.